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Compound of Interest

Compound Name: 1-Bromobutane-D9

Cat. No.: B032881 Get Quote

For researchers in drug development and other scientific fields utilizing deuterated compounds,

verifying the identity, purity, and isotopic enrichment of starting materials is a critical first step to

ensure the validity and reproducibility of experimental results. This guide provides a

comprehensive comparison of typical specifications for 1-Bromobutane-D9 and details the key

analytical methods used to confirm its identity, aligning with data typically found on a Certificate

of Analysis (COA).

Comparative Analysis of 1-Bromobutane-D9
Specifications
To provide a baseline for comparison, the following table summarizes the typical product

specifications for 1-Bromobutane-D9 from leading chemical suppliers. When evaluating a

specific batch with its COA, these values serve as a benchmark.
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Parameter Sigma-Aldrich
Cambridge Isotope
Laboratories

CDN Isotopes

Chemical Formula CD₃(CD₂)₂CD₂Br[1][2] CD₃(CD₂)₃Br[3] CD₃CD₂CD₂CD₂Br[4]

Molecular Weight 146.07 g/mol [1][2] 146.07 g/mol [3] 146.07 g/mol [4]

CAS Number 98195-36-9 98195-36-9[3] 98195-36-9[4]

Isotopic Purity ≥98 atom % D[1] 98%[3] 99 atom % D[4]

Chemical Purity ≥99% (CP)[1] 98%[3] Not Specified

Appearance Not Specified Not Specified Clear Colourless Oil

Boiling Point 100-104 °C (lit.)[1] Not Specified Not Specified

Density 1.359 g/mL at 25 °C[1] Not Specified Not Specified

Experimental Protocols for Identity and Purity
Confirmation
The following are detailed methodologies for the key experiments typically cited on a COA for

1-Bromobutane-D9 to confirm its identity and purity. The combination of these techniques

provides a comprehensive characterization of the compound.[4][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for confirming the structural integrity and the extent and

position of deuterium incorporation.[5]

Proton NMR (¹H-NMR): This technique is used to quantify any residual non-deuterated sites.

Sample Preparation: A small, precisely weighed amount of 1-Bromobutane-D9 is

dissolved in a deuterated solvent (e.g., chloroform-d, CDCl₃) and placed in an NMR tube.

Instrumentation: A high-resolution NMR spectrometer, typically 400 MHz or higher.

Data Acquisition: A standard ¹H-NMR spectrum is acquired with a sufficient number of

scans to achieve a good signal-to-noise ratio.
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Analysis: The spectrum is analyzed for the presence of proton signals that would

correspond to the butyl group in the non-deuterated 1-bromobutane. The significant

reduction or absence of these signals confirms a high level of deuteration. The integration

of any residual proton signals against a known internal standard allows for the

quantification of non-deuterated impurities.

Deuterium NMR (²H-NMR): This method directly observes the deuterium nuclei to confirm

the positions of deuteration.

Sample Preparation: The sample is dissolved in a protonated solvent (e.g., chloroform,

CHCl₃) in an NMR tube.

Instrumentation: An NMR spectrometer equipped with a deuterium probe.

Data Acquisition: A standard ²H-NMR spectrum is acquired.

Analysis: The resulting spectrum will display signals corresponding to the different

deuterium environments within the molecule, confirming that deuteration has occurred at

the expected positions.

Mass Spectrometry (MS)
Mass spectrometry is employed to determine the molecular weight and confirm the isotopic

enrichment of the compound.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a common technique for volatile

compounds like 1-Bromobutane-D9.

Sample Preparation: The sample is diluted in a volatile solvent such as dichloromethane

or hexane.

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

GC Method: A suitable capillary column (e.g., DB-5ms) is used with a temperature

gradient to separate the analyte from any potential impurities.

MS Method: Electron Ionization (EI) is typically used to generate ions. The mass

spectrometer scans a mass range that includes the expected molecular ion of 1-
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Bromobutane-D9 (m/z 146.07).

Analysis: The mass spectrum will show a molecular ion peak. The isotopic distribution of

this peak is analyzed to confirm the mass shift of +9 amu compared to the unlabeled

compound and to verify the isotopic enrichment.[1]

Gas Chromatography (GC)
Gas Chromatography with Flame Ionization Detection (GC-FID): This method is used to

determine the chemical purity of the sample.

Sample Preparation: A dilute solution of the sample is prepared in a suitable volatile

solvent.

Instrumentation: A gas chromatograph equipped with a flame ionization detector.

GC Method: A similar GC method to GC-MS is employed to achieve good separation of all

components.

Analysis: The area of the peak corresponding to 1-Bromobutane-D9 is compared to the

total area of all detected peaks. The chemical purity is then calculated as the percentage

of the main peak area relative to the total peak area.

Analytical Workflow for Identity Confirmation
The following diagram illustrates the logical workflow for the comprehensive analysis of 1-
Bromobutane-D9, from initial sample evaluation to final confirmation of identity and purity.
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Caption: Workflow for the identity and purity confirmation of 1-Bromobutane-D9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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